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Compound of Interest

Compound Name: 2,4-Dihydroxy-3-nitropyridine

Cat. No.: B116508

Abstract

This document provides a comprehensive guide to the safe handling and storage of 2,4-
Dihydroxy-3-nitropyridine (CAS No. 89282-12-2). As a crucial intermediate in pharmaceutical
synthesis, particularly in the development of treatments for cardiovascular diseases and as an
antimicrobial agent, its proper management in a laboratory setting is paramount.[1][2][3] This
guide is intended for researchers, scientists, and drug development professionals. It outlines
the compound's key physicochemical properties, details its significant hazards, including
thermal instability, and provides explicit, step-by-step protocols for its handling and storage to
ensure both personnel safety and compound integrity.

Introduction: A Profile of 2,4-Dihydroxy-3-
nitropyridine

2,4-Dihydroxy-3-nitropyridine is a heterocyclic organic compound that serves as a versatile
building block in medicinal chemistry.[1] Its structure, featuring both hydroxyl and nitro
functional groups on a pyridine ring, makes it a valuable precursor for the synthesis of more
complex bioactive molecules.[1] While its utility in research and development is significant, the
presence of the nitro group, coupled with its specific molecular structure, imparts hazards that
necessitate careful and informed handling procedures. This guide is designed to provide the
necessary framework for the safe and effective use of this compound in a research
environment.
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Physicochemical and Hazard Profile

A thorough understanding of the properties and hazards of 2,4-Dihydroxy-3-nitropyridine is
the foundation of its safe handling.

Physicochemical Data

Property Value Source(s)
CAS Number 89282-12-2 [4][5][6][7]
Molecular Formula CsHaN204 [41051[7]
Molecular Weight 156.10 g/mol [11041071

Light yellow to yellow
Appearance _ [5]
crystalline powder

_ _ 264-265°C (with
Melting Point o [1][5]
decomposition)

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [4]

Acetate, Acetone

Hazard Identification and Analysis

WARNING: 2,4-Dihydroxy-3-nitropyridine presents a significant thermal hazard. A patent for
a process to prepare this compound explicitly states: "This material exhibits a large exothermic
reaction on the onset of melting at 262.62°C by DSC, it is therefore our recommendation not to
heat this substance within 100°C of its melting point."[2][8] This exothermic decomposition can
lead to a runaway reaction, posing a serious risk of explosion and fire.

The compound is also classified as an irritant. According to aggregated GHS information, it
causes skin irritation (H315) and serious eye irritation (H319).[5]

Like many nitroaromatic compounds, it should be treated as potentially toxic and mutagenic.[9]
Inhalation, ingestion, and skin absorption should be avoided.[9][10][11]

Core Directive: Risk Mitigation and Safe Handling
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The primary directive for handling 2,4-Dihydroxy-3-nitropyridine is the strict avoidance of
conditions that could lead to its thermal decomposition. The following protocols are designed to
mitigate this and other associated risks.

Personal Protective Equipment (PPE)

A baseline of appropriate PPE is mandatory when handling this compound.

Caption: Required PPE for handling 2,4-Dihydroxy-3-nitropyridine.

Protocol for Weighing and Preparing Solutions

This protocol is designed to minimize exposure and prevent contamination.

e Preparation:
o Ensure a chemical fume hood is operational and uncluttered.
o Gather all necessary equipment: spatulas, weighing paper/boat, vials, and solvents.
o Don the required PPE as outlined in section 3.1.

e Handling the Solid:

o Before opening, allow the container of 2,4-Dihydroxy-3-nitropyridine to equilibrate to
room temperature for at least one hour to prevent condensation of atmospheric moisture.

[4]

o If the compound has adhered to the cap or neck of the vial during shipping, gently tap the
vial to settle the powder to the bottom.[4]

o Perform all manipulations of the solid compound within the fume hood.
o Use a clean, dry spatula to transfer the desired amount of powder to a weighing vessel.
o Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

» Solution Preparation:
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o Add the weighed solid to the appropriate solvent in a suitable flask or vial.

o If solubility is an issue, gentle warming up to 37°C in a water bath and sonication can be
employed.[12] Strictly avoid direct heating on a hot plate or with a heat gun due to the risk
of exothermic decomposition.

o Cap the container securely and mix until the solid is fully dissolved.

o Cleanup:

o Carefully clean the spatula and work area with a solvent-dampened cloth to remove any
residual powder.

o Dispose of all contaminated materials (weighing paper, gloves, wipes) in a designated
hazardous waste container.

Storage Procedures for Compound Integrity and
Safety

The stability of 2,4-Dihydroxy-3-nitropyridine is contingent on proper storage conditions.

Short-Term and Long-Term Storage of Solid Compound
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Storage Condition

Recommendation

Rationale

-20°C (long-term)[4][12] or

Low temperatures and dry

Temperature Room Temperature (short- conditions minimize
term)[1] in a desiccator. degradation.
Store in a tightly sealed )
) Protects from moisture and
container. For extended ] )
_ _ atmospheric contaminants.
Atmosphere storage, consider an inert _ _
Nitroaromatic compounds can
atmosphere (e.g., argon or N o
) be sensitive to oxidation.[9]
nitrogen).
Protects against potential
Light Store in an amber vial or in a photodegradation, a known
19 . . . .
dark location. issue for some nitroaromatic
compounds.[13]
A cool, dry, and well-ventilated ]
. Prevents accidental contact
Location area.[9] Segregate from

incompatible materials.

with reactive substances.

Incompatible Materials

Store 2,4-Dihydroxy-3-nitropyridine separately from the following:

Strong bases

Strong acids

Oxidizing agents

Reducing agents[9]
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Caption: Key storage parameters for 2,4-Dihydroxy-3-nitropyridine.

Emergency Procedures
Spills
o Small Spill (Solid): Wearing appropriate PPE, gently sweep the material to avoid creating

dust. Place in a sealed container for disposal. Clean the area with a damp cloth.

» Large Spill: Evacuate the area and prevent entry. Contact your institution's environmental
health and safety department.

EXxposure

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[14] Remove
contaminated clothing.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[10][14] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air.[14] If breathing is difficult, administer oxygen.
Seek medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water.[11] Seek immediate medical
attention.
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Waste Disposal

All waste containing 2,4-Dihydroxy-3-nitropyridine, including empty containers, contaminated
PPE, and solutions, must be disposed of as hazardous chemical waste. Follow all local, state,
and federal regulations for hazardous waste disposal. Do not dispose of down the drain or in
regular trash.

Conclusion

2,4-Dihydroxy-3-nitropyridine is a valuable research chemical whose safe use is predicated
on a respect for its inherent hazards, most notably its potential for exothermic decomposition at
elevated temperatures. By adhering to the protocols outlined in this guide for handling, storage,
and emergency response, researchers can effectively mitigate these risks, ensuring a safe
laboratory environment while maintaining the integrity of this important compound for their
research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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